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Compound of Interest

Compound Name: Antitumor agent-135

Cat. No.: B15568618 Get Quote

A comprehensive search of scientific databases and publications did not yield specific

information on a compound designated "Antitumor agent-135." This nomenclature does not

appear to correspond to a recognized therapeutic agent in the field of oncology research and

drug development.

The search did, however, identify compounds with similar designations, which may be of

interest. These include:

DMU-135: A novel anticancer prodrug, identified as 3,4-Methylenedioxy-3',4',5'-trimethoxy

chalcone. It is designed to be activated by the tumor-selective enzyme CYP1B1 into a potent

tyrosine kinase inhibitor. In a study using a mouse model of intestinal adenoma formation

(ApcMin/+ mice), DMU-135 was shown to reduce adenoma multiplicity by 46 +/- 18.3% when

administered in the diet.[1]

135H11 and 135H12: These are potent chemical agents developed to inhibit cancer

metastasis. They function by targeting the EphA2 (ephrin type-A receptor 2), an oncogene

involved in cell migration. These agents are reported to be approximately 100 times more

potent than a preceding compound, 123B9. Their mechanism of action involves binding to

EphA2, leading to its internalization and degradation within the cancer cell. This action

prevents cancer cells from migrating and metastasizing. These compounds have

demonstrated significant anti-migration and anti-invasion properties in pancreatic cancer cell

lines.[2]
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Due to the lack of specific data for a compound named "Antitumor agent-135," it is not

possible to fulfill the request for an in-depth technical guide with detailed quantitative data,

experimental protocols, and signaling pathway diagrams as outlined.

Further research would be contingent on the provision of a more specific chemical name,

internal designation, or relevant publication that would allow for the precise identification of the

agent in question. Should a specific, documented compound be identified, a detailed technical

guide could be compiled based on available scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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